Cas no 475471-20-6 (Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate)

Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate structure
475471-20-6 structure
Product Name:Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate
CAS No:475471-20-6
MF:C13H13ClO4
MW:268.692923307419
CID:324553
Update Time:2023-08-03

Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoicacid, 4-chloro-3-methyl-a,g-dioxo-, ethyl ester
    • Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate
    • Inchi: 1S/C13H13ClO4/c1-3-18-13(17)12(16)7-11(15)9-4-5-10(14)8(2)6-9/h4-6H,3,7H2,1-2H3
    • InChI Key: BPGRNTQHHZWJSZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(CC(C(=O)OCC)=O)=O)=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 340
  • XLogP3: 2.9
  • Topological Polar Surface Area: 60.4

Experimental Properties

  • Density: 1.244±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.21 g/l) (25 º C),
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